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Compound of Interest

Compound Name: Sophoflavescenol

Cat. No.: B1139477

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical
properties of pure sophoflavescenol, a prenylated flavonol derived from the medicinal plant
Sophora flavescens. This document synthesizes available scientific data to offer a detailed
resource for researchers, scientists, and professionals engaged in drug development and
natural product chemistry. The information is presented through structured data tables, detailed
experimental methodologies, and visual diagrams of associated signaling pathways.

Physicochemical Properties

Sophoflavescenol is a yellow, powdered compound with the molecular formula C21H2006
and a molecular weight of 368.38 g/mol .[1][2][3] It is a flavonoid, a class of natural products

known for their diverse biological activities.[1]

Table 1: Physical and Chemical Properties of Sophoflavescenol
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Property Value Reference
Molecular Formula C21H2006 [1112][3]
Molecular Weight 368.38 g/mol [11[2][3]
Appearance Yellow powder [11[3]

Soluble in Chloroform,
Solubility Dichloromethane, Ethyl [3]
Acetate, DMSO, Acetone

Purity >98% (Commercially available) [2]

CAS Number 216450-65-6 [1]121[3]

Spectral Data

The structural elucidation of sophoflavescenol is confirmed through various spectroscopic
techniques, including Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).
While a complete, publicly available dataset for pure sophoflavescenol is not fully
consolidated, the following represents typical spectral characteristics for flavonoids of this
class.

Table 2: Spectral Data of Sophoflavescenol

Technique Data
1H NMR Data not fully available in search results.
13C NMR Data not fully available in search results.

Specific fragmentation data not fully available in
Mass Spectrometry (MS) search results

UV-Vis Spectroscopy Specific Amax not available in search results.

Specific wavenumber data not available in
Infrared (IR) Spectroscopy h it
search results.
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Experimental Protocols
Isolation and Purification of Sophoflavescenol from
Sophora flavescens

The following is a generalized experimental protocol for the isolation and purification of
flavonoids, including sophoflavescenol, from the roots of Sophora flavescens. This protocol is
based on common phytochemical extraction and chromatography techniques.

Experimental Workflow for Sophoflavescenol Isolation
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Air-dried and crushed roots of Sophora flavescens

:

Extraction with 95% aqueous ethanol (3 times)

:

Evaporation of ethanol extract to obtain a residue

:

Residue suspended in water and partitioned with ethyl acetate

:

Ethyl acetate phase concentrated

:

Fractionation by column chromatography (Silica gel)

:

Further purification by column chromatography (Sephadex LH-20)

:

Isolation of pure sophoflavescenol

Click to download full resolution via product page

Caption: General workflow for the isolation of sophoflavescenol.

Methodology:
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o Extraction: The air-dried and crushed roots of Sophora flavescens are extracted three times
with 95% aqueous ethanol at room temperature, with each extraction lasting 24 hours.[1]

e Concentration: The combined ethanol extracts are filtered and concentrated under reduced
pressure to yield a crude residue.[1]

e Solvent Partitioning: The residue is suspended in water and then partitioned three times with
an equal volume of ethyl acetate to separate compounds based on polarity.[1]

o Fractionation: The concentrated ethyl acetate phase is subjected to column chromatography
on a silica gel column. Elution is typically performed with a gradient of petroleum ether-ethyl
acetate.[1]

« Purification: Fractions containing sophoflavescenol are further purified by column
chromatography using Sephadex LH-20 with methanol as the eluent.[1]

o Purity Analysis: The purity of the isolated sophoflavescenol is assessed by High-
Performance Liquid Chromatography (HPLC).

Biological Activity and Signaling Pathways

Sophoflavescenol has been shown to exhibit a range of biological activities, primarily as an
inhibitor of phosphodiesterase 5 (PDE5S) and as an anti-inflammatory agent through the
modulation of the NF-kB and MAPK signaling pathways.

Inhibition of Phosphodiesterase 5 (PDEDS)

Sophoflavescenol is a potent inhibitor of cGMP-specific phosphodiesterase type 5 (PDE5).[1]
Inhibition of PDE5 leads to an increase in intracellular cyclic guanosine monophosphate
(cGMP) levels, which in turn activates protein kinase G (PKG) and modulates downstream
signaling pathways. This mechanism is crucial in processes such as vasodilation.

PDES Inhibition Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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